BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Preparation of Zaligib Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zalig

Cat. No.: B10828543

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of Zaligib, a potent and selective inhibitor of the Janus kinase (JAK) family of tyrosine
kinases. The following guidelines are intended for researchers, scientists, and drug
development professionals to ensure accurate and reproducible experimental results.

Introduction to Zaligib

Zaligib is a novel, ATP-competitive small molecule inhibitor targeting the JAK-STAT signaling
pathway, with high selectivity for JAK1 and JAK2. The JAK-STAT pathway is a critical signaling
cascade involved in cellular proliferation, differentiation, and immune response. Dysregulation
of this pathway has been implicated in various inflammatory diseases and cancers. Zaligib
provides a valuable tool for in vitro and in vivo studies aimed at elucidating the roles of JAK
signaling in various biological processes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Zaligib is provided in the table
below. These values are essential for accurate stock solution preparation.
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Property Value

Molecular Formula C21H23Ns02

Molecular Weight 389.44 g/mol

Appearance White to off-white crystalline solid
Purity >98% (by HPLC)

Solubility (at 25°C)

DMSO =50 mg/mL (= 128.4 mM)
Ethanol ~1 mg/mL
Water Insoluble
Storage Temperature -20°C (for solid and stock solutions)

Safety Precautions

e Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling Zaligib powder and its solutions.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle the compound in a
well-ventilated area or a chemical fume hood.

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of a 10 mM
Zaligib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Zaligib in dimethyl
sulfoxide (DMSO).

Materials and Reagents
o Zaligib (solid powder, MW = 389.44 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or amber vials
Calibrated analytical balance
Vortex mixer

Pipettors and sterile pipette tips

Step-by-Step Procedure

Equilibration: Allow the vial of solid Zaligib to equilibrate to room temperature for at least 15-
20 minutes before opening to prevent moisture condensation.

Calculation of Mass: To prepare a 10 mM stock solution, use the following formula:

o Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o For 1 mL of a 10 mM solution:
» Mass (mg) = 0.010 mol/L x 0.001 L x 389.44 g/mol x 1000 mg/g = 3.89 mg

Weighing: Carefully weigh out 3.89 mg of Zaligib powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolution: Add the appropriate volume of DMSO to the tube containing the Zaligib powder.
To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to minimize freeze-thaw
cycles.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Zaligib Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828543#how-to-prepare-zalig-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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